Cas no 1029104-25-3 (1-(Isocyano(tosyl)methyl)-3-nitrobenzene)

1-(Isocyano(tosyl)methyl)-3-nitrobenzene is a specialized organic compound featuring both an isocyano and tosyl (p-toluenesulfonyl) functional group attached to a nitro-substituted benzene ring. This structure makes it a valuable intermediate in synthetic organic chemistry, particularly for the construction of complex heterocycles and functionalized aromatic systems. The isocyano group enables versatile reactivity in multicomponent reactions, while the tosyl group enhances stability and facilitates selective transformations. The nitro substituent further contributes to its utility as an electrophile in nucleophilic aromatic substitution reactions. This compound is well-suited for applications in medicinal chemistry and materials science, where precise functionalization of aromatic frameworks is required. Proper handling under inert conditions is recommended due to the reactivity of the isocyano moiety.
1-(Isocyano(tosyl)methyl)-3-nitrobenzene structure
1029104-25-3 structure
Product Name:1-(Isocyano(tosyl)methyl)-3-nitrobenzene
CAS No:1029104-25-3
MF:C15H12N2O4S
MW:316.331782341003
MDL:MFCD06245428
CID:1040794
PubChem ID:2771738
Update Time:2025-06-07

1-(Isocyano(tosyl)methyl)-3-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-(Isocyano(tosyl)methyl)-3-nitrobenzene
    • 1-[isocyano-(4-methylphenyl)sulfonylmethyl]-3-nitrobenzene
    • AC1MCKEN
    • AK103397
    • ANW-64832
    • CTK8C0524
    • GL-0180
    • MolPort-001-756-502
    • OR01659
    • 1029104-25-3
    • DB-336868
    • AKOS005257347
    • DTXSID60378050
    • ISOCYANO(3-NITROPHENYL)METHYL-4-METHYLPHENYL SULFONE
    • CC1=CC=C(C=C1)S(=O)(=O)C([N+]#[C-])C1=CC=CC(=C1)[N+]([O-])=O
    • a-Tosyl-(3-Nitrobenzyl) isocyanide
    • 1-[isocyano(3-nitrophenyl)methanesulfonyl]-4-methylbenzene
    • Isocyano(3-nitrophenyl)methyl-4-methylphenyl sulphone
    • GS-0340
    • MDL: MFCD06245428
    • Inchi: 1S/C15H12N2O4S/c1-11-6-8-14(9-7-11)22(20,21)15(16-2)12-4-3-5-13(10-12)17(18)19/h3-10,15H,1H3
    • InChI Key: FSVLATNYQZFZTR-UHFFFAOYSA-N
    • SMILES: S(C1C=CC(C)=CC=1)(C(C1C=CC=C(C=1)[N+](=O)[O-])[N+]#[C-])(=O)=O

Computed Properties

  • Exact Mass: 316.051778g/mol
  • Monoisotopic Mass: 316.051778g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 3
  • Complexity: 546
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 316.3g/mol
  • XLogP3: 2.8
  • Topological Polar Surface Area: 92.7Ų

1-(Isocyano(tosyl)methyl)-3-nitrobenzene Pricemore >>

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